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Compound of Interest

Compound Name: (S)-(+)-1-Amino-2-propanol

Cat. No.: B1277028 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. (S)-(+)-1-Amino-2-propanol, a corrosive and combustible compound,

necessitates strict adherence to established disposal protocols to mitigate risks to personnel

and the environment. This guide provides a clear, step-by-step operational plan for its safe

disposal.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the chemical's hazards.

Hazard Classification Description

UN Number UN2735

Proper Shipping Name
Amines, liquid, corrosive, n.o.s. ((S)-(+)-1-

Amino-2-propanol)[1][2][3]

Hazard Class 8 (Corrosive)[3]

Physical Hazards Combustible liquid[1][4][5]

Health Hazards
Causes severe skin burns and eye damage[1][4]

[6][7]; Harmful in contact with skin[1]

Environmental Hazards Harmful to aquatic life[1]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. A

complete suit protecting against chemicals may be necessary depending on the scale of

handling.[3]

Respiratory Protection: In case of inadequate ventilation or potential for inhalation of vapors,

use a NIOSH-approved respirator.[3][8]

Step-by-Step Disposal Protocol
The disposal of (S)-(+)-1-Amino-2-propanol must be conducted as a hazardous waste, in

strict accordance with all applicable federal, state, and local regulations.[1][9][10][11]

1. Waste Collection:

Designate a specific, clearly labeled, and sealed container for liquid (S)-(+)-1-Amino-2-
propanol waste. The container must be compatible with corrosive amines; avoid brass,

copper, aluminum, galvanized, or tin-plated containers.[9]

Do not mix (S)-(+)-1-Amino-2-propanol waste with any other chemicals.[1]

Store the waste container in a cool, dry, well-ventilated area, away from incompatible

materials such as acids and oxidizing agents.[9] The storage area should be secure and

accessible only to authorized personnel.[1][6]

2. Handling Spills:

In the event of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.[1][5]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[9]

Carefully collect the absorbed material into a suitable, closed container for disposal.[5]
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Do not allow the spilled material to enter drains or waterways.[1][7]

3. Empty Container Disposal:

Empty containers of (S)-(+)-1-Amino-2-propanol may retain hazardous residues and should

be treated as hazardous waste.[1][9]

If possible, return the empty container to the supplier for reuse or recycling.[9]

If returning is not an option, the container should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste.

To prevent reuse, puncture the empty and cleaned container before disposal in an

authorized landfill, if permitted by local regulations.[9]

4. Final Disposal:

Arrange for the collection and disposal of the (S)-(+)-1-Amino-2-propanol waste through a

licensed professional waste disposal service.[3]

Ensure that the waste is properly classified, labeled, and manifested according to

transportation regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (S)-(+)-1-Amino-2-
propanol.
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Caption: Disposal workflow for (S)-(+)-1-Amino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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